17-39-5

Quercetin

In Stock

• CAS RN:
• 17-39-5

• Formula:
• C15H10O7

• InChI:
• InChI=1S/C15H10O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,16-19,21H

• InChIKey:
• REFJWTPEDVJJIY-UHFFFAOYSA-N

• Quercetin is a polyphenolic flavonoid with potential chemopreventive activity. Quercetin, ubiquitous in plant food sources and a major bioflavonoid in the human diet, may produce antiproliferative effects resulting from the modulation of either EGFR or estrogen-receptor mediated signal transduction pathways. Although the mechanism of action of action is not fully known, the following effects have been described with this agent in vitro: decreased expression of mutant p53 protein and p21-ras oncogene, induction of cell cycle arrest at the G1 phase and inhibition of heat shock protein synthesis. This compound also demonstrates synergy and reversal of the multidrug resistance phenotype, when combined with chemotherapeutic drugs, in vitro. Quercetin also produces anti-inflammatory and anti-allergy effects mediated through the inhibition of the lipoxygenase and cyclooxygenase path...

Quercetin

In Stock

• CAS RN:
• 117-39-5

• Formula:
• C15H10O7

• InChI:
• InChI=1S/C15H10O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,16-19,21H

• InChIKey:
• REFJWTPEDVJJIY-UHFFFAOYSA-N

• Quercetin is a polyphenolic flavonoid with potential chemopreventive activity. Quercetin, ubiquitous in plant food sources and a major bioflavonoid in the human diet, may produce antiproliferative effects resulting from the modulation of either EGFR or estrogen-receptor mediated signal transduction pathways. Although the mechanism of action of action is not fully known, the following effects have been described with this agent in vitro: decreased expression of mutant p53 protein and p21-ras oncogene, induction of cell cycle arrest at the G1 phase and inhibition of heat shock protein synthesis. This compound also demonstrates synergy and reversal of the multidrug resistance phenotype, when combined with chemotherapeutic drugs, in vitro. Quercetin also produces anti-inflammatory and anti-allergy effects mediated through the inhibition of the lipoxygenase and cyclooxygenase path...

3-chloro-N-[(E)-(2-methoxynaphthalen-1-yl)methylideneamino]benzamide

• CAS RN:
• 5317-39-5

• Formula:
• C19H15ClN2O2

• InChI:
• InChI=1S/C19H15ClN2O2/c1-24-18-10-9-13-5-2-3-8-16(13)17(18)12-21-22-19(23)14-6-4-7-15(20)11-14/h2-12H,1H3,(H,22,23)/b21-12+

• InChIKey:
• GCOZPQSYEBQLES-CIAFOILYSA-N

• 3-chloro-N-[(E)-(2-methoxynaphthalen-1-yl)methylideneamino]benzamide is a useful research compound. Its molecular formula is C19H15ClN2O2 and its molecular weight is 338.8 g/mol. The purity is usually 95%.

Diethyl 2-[(3,4-dimethoxyanilino)methylidene]propanedioate

In Stock

• CAS RN:
• 26717-39-5

• Formula:
• C16H21NO6

• InChI:
• InChI=1S/C16H21NO6/c1-5-22-15(18)12(16(19)23-6-2)10-17-11-7-8-13(20-3)14(9-11)21-4/h7-10,17H,5-6H2,1-4H3

• InChIKey:
• IDLXXRSURSCTBT-UHFFFAOYSA-N

• Diethyl 2-[(3,4-dimethoxyanilino)methylidene]propanedioate is a useful research compound. Its molecular formula is C16H21NO6 and its molecular weight is 323.345. The purity is usually 95%.

Isoxazolo[4,3-B]pyridine-3-carbonitrile

• CAS RN:
• 173417-39-5

• Formula:
• C7H3N3O

• InChI:
• InChI=1S/C7H3N3O/c8-4-6-7-5(10-11-6)2-1-3-9-7/h1-3H

• InChIKey:
• GSHLXCDRMNQATK-UHFFFAOYSA-N

• Isoxazolo[4,3-B]pyridine-3-carbonitrile, also known as Isoxazolo[4,3-B]pyridine-3-carbonitrile, is a useful research compound. Its molecular formula is C7H3N3O and its molecular weight is 145.12 g/mol. The purity is usually 95%.

2-amino-3-benzoyl-N-(2,4-dimethoxyphenyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 898417-39-5

• Formula:
• C24H21N3O4

• InChI:
• InChI=1S/C24H21N3O4/c1-30-16-11-12-17(19(14-16)31-2)26-24(29)20-18-10-6-7-13-27(18)22(21(20)25)23(28)15-8-4-3-5-9-15/h3-14H,25H2,1-2H3,(H,26,29)

• InChIKey:
• NFWOGSQYHTYUFQ-UHFFFAOYSA-N

• 2-amino-3-benzoyl-N-(2,4-dimethoxyphenyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C24H21N3O4 and its molecular weight is 415.449. The purity is usually 95%.

Benzoic acid, 3,5-dimercapto-

• CAS RN:
• 102117-39-5

• Formula:
• C7H6O2S2

• InChI:
• InChI=1S/C7H6O2S2/c8-7(9)4-1-5(10)3-6(11)2-4/h1-3,10-11H,(H,8,9)

• InChIKey:
• SZYZOUJPUFNQKS-UHFFFAOYSA-N

• Benzoic acid, 3,5-dimercapto- is a useful research compound. Its molecular formula is C7H6O2S2 and its molecular weight is 186.3 g/mol. The purity is usually 95%.

3-benzyl-2-[(2-methyl-2-propenyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351417-39-5

• Formula:
• C20H20N2OS2

• InChI:
• InChI=1S/C20H20N2OS2/c1-13(2)12-24-20-21-18-17(15-9-6-10-16(15)25-18)19(23)22(20)11-14-7-4-3-5-8-14/h3-5,7-8H,1,6,9-12H2,2H3

• InChIKey:
• QJGASSDLQDUBJL-UHFFFAOYSA-N

• 3-benzyl-2-[(2-methyl-2-propenyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H20N2OS2 and its molecular weight is 368.5g/mol. The purity is usually 95%.

2,3-Dichloro-6-(trifluoromethyl)benzonitrile

In Stock

• CAS RN:
• 186517-39-5

• Formula:
• C8H2Cl2F3N

• InChI:
• InChI=1S/C8H2Cl2F3N/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-2H

• InChIKey:
• SVRLNDUHOQEVFN-UHFFFAOYSA-N

• 2,3-Dichloro-6-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C8H2Cl2F3N and its molecular weight is 240.01 g/mol. The purity is usually 95%.

N-[2-(tert-butylsulfanyl)ethyl]-4-fluorobenzenesulfonamide

In Stock

• CAS RN:
• 432017-39-5

• Formula:
• C12H18FNO2S2

• InChI:
• InChI=1S/C12H18FNO2S2/c1-12(2,3)17-9-8-14-18(15,16)11-6-4-10(13)5-7-11/h4-7,14H,8-9H2,1-3H3

• InChIKey:
• ICJTYTMLPPEBMG-UHFFFAOYSA-N

• N-[2-(tert-butylsulfanyl)ethyl]-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C12H18FNO2S2 and its molecular weight is 291.4. The purity is usually 95%.

Ethyl 4-(2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 864917-39-5

• Formula:
• C20H19N3O3S2

• InChI:
• InChI=1S/C20H19N3O3S2/c1-3-26-19(25)15-8-10-16(11-9-15)21-17(24)12-27-20-22-18(23-28-20)14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3,(H,21,24)

• InChIKey:
• MKOYMOBKITXAIK-UHFFFAOYSA-N

• Ethyl 4-(2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.51. The purity is usually 95%.

9-(5-chloro-2-methylphenyl)-1,7-dimethyl-3-(4-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 877617-39-5

• Formula:
• C25H26ClN5O2

• InChI:
• InChI=1S/C25H26ClN5O2/c1-15-5-8-18(9-6-15)14-31-23(32)21-22(28(4)25(31)33)27-24-29(12-16(2)13-30(21)24)20-11-19(26)10-7-17(20)3/h5-11,16H,12-14H2,1-4H3

• InChIKey:
• OONOVCGBSMQFCL-UHFFFAOYSA-N

• 9-(5-chloro-2-methylphenyl)-1,7-dimethyl-3-(4-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H26ClN5O2 and its molecular weight is 463.97. The purity is usually 95%.

Thiirane, 2-(1-methylethyl)-3-(2-methylpropyl)-, cis- (9CI)

• CAS RN:
• 199617-39-5

• Formula:
• C9H18S

• InChI:
• InChI=1S/C9H18S/c1-6(2)5-8-9(10-8)7(3)4/h6-9H,5H2,1-4H3/t8-,9+/m0/s1

• InChIKey:
• QNVBKGZOCPBZRI-DTWKUNHWSA-N

• Thiirane, 2-(1-methylethyl)-3-(2-methylpropyl)-, cis- (9CI), also known as Thiirane, 2-(1-methylethyl)-3-(2-methylpropyl)-, cis- (9CI), is a useful research compound. Its molecular formula is C9H18S and its molecular weight is 158.303. The purity is usually 95%.

(1H-Imidazol-2-ylmethyl)methylamine dihydrochloride; 95%

In Stock

• CAS RN:
• 1255717-39-5

• Formula:
• C5H11Cl2N3

• InChI:
• InChI=1S/C5H9N3.2ClH/c1-6-4-5-7-2-3-8-5;;/h2-3,6H,4H2,1H3,(H,7,8);2*1H

• InChIKey:
• YUEAUYQZJOGBJG-UHFFFAOYSA-N

• (1H-Imidazol-2-ylmethyl)methylamine dihydrochloride; 95% is a useful research compound. Its molecular formula is C5H11Cl2N3 and its molecular weight is 184.06 g/mol. The purity is usually 95%.

N-((1-(methylsulfonyl)piperidin-4-yl)methyl)quinoxaline-2-carboxamide

In Stock

• CAS RN:
• 1234917-39-5

• Formula:
• C16H20N4O3S

• InChI:
• InChI=1S/C16H20N4O3S/c1-24(22,23)20-8-6-12(7-9-20)10-18-16(21)15-11-17-13-4-2-3-5-14(13)19-15/h2-5,11-12H,6-10H2,1H3,(H,18,21)

• InChIKey:
• BNSYWJVQZVINEO-UHFFFAOYSA-N

• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)quinoxaline-2-carboxamide is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.

1-((tetrahydrofuran-2-yl)methyl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1548417-39-5

• Formula:
• C8H13N3O

• InChI:
• InChI=1S/C8H13N3O/c9-8-3-4-10-11(8)6-7-2-1-5-12-7/h3-4,7H,1-2,5-6,9H2

• InChIKey:
• WVTVNWLPRCSYIQ-UHFFFAOYSA-N

• 1-((tetrahydrofuran-2-yl)methyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.

Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate

In Stock

• CAS RN:
• 1784017-39-5

• Formula:
• C15H28N2O2

• InChI:
• InChI=1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-8-15(9-11-17)7-5-4-6-12(15)16/h12H,4-11,16H2,1-3H3

• InChIKey:
• WEUMGGHBUJIBNR-UHFFFAOYSA-N

• Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate is a useful research compound. Its molecular formula is C15H28N2O2 and its molecular weight is 268.401. The purity is usually 95%.

4-Bromo-2-chloronicotinonitrile

In Stock

• CAS RN:
• 1807017-39-5

• Formula:
• C6H2BrClN2

• InChI:
• InChI=1S/C6H2BrClN2/c7-5-1-2-10-6(8)4(5)3-9/h1-2H

• InChIKey:
• LBAHFQLANUWCPI-UHFFFAOYSA-N

• 4-Bromo-2-chloronicotinonitrile is a useful research compound. Its molecular formula is C6H2BrClN2 and its molecular weight is 217.45. The purity is usually 95%.